Cas no 887030-04-8 (8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product name: 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 887030-04-8
• MF: C₂₀H₂₅ClN₆O₂
• MW: 416.904502630234
• CID: 5362683

8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 8-[4-[(2-chlorophenyl)methyl]-1-piperazinyl]-3,7-dihydro-3-methyl-7-propyl-
• 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H25ClN6O2/c1-3-8-27-16-17(24(2)20(29)23-18(16)28)22-19(27)26-11-9-25(10-12-26)13-14-6-4-5-7-15(14)21/h4-7H,3,8-13H2,1-2H3,(H,23,28,29)
• InChI Key： MXMMYOQLVYYJDN-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CC2=CC=CC=C2Cl)CC1

Additional information on 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

8-{4-(2-Chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

Introduction to the Compound

The compound 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 887030-04-8) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities. The structure of this molecule is characterized by a purine ring system with substituents that include a piperazine group attached at position 8 and a propyl group at position 7. The presence of these substituents suggests that this compound may exhibit unique pharmacological properties.

Structural Analysis and Synthesis

The synthesis of 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves a series of intricate chemical reactions. The purine core is typically synthesized through the Biginelli reaction or other similar methodologies. The substitution at position 8 with the piperazine group requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies.

Biological Activity and Applications

Recent studies have highlighted the potential of CAS No. 887030-04-8 as a candidate for drug development. Preclinical data suggest that this compound exhibits potent anti-inflammatory and anti-proliferative activities. Its ability to modulate key cellular pathways involved in inflammation and cancer progression makes it a promising lead compound for therapeutic interventions.

Mechanism of Action

The mechanism of action of 8-{4-(2-chlorophenyl)methylpiperazin-1-yl}-3-methyl-7-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves interaction with specific molecular targets. Research indicates that this compound acts as an inhibitor of certain kinases involved in signal transduction pathways. By blocking these pathways, the compound can effectively suppress the growth and proliferation of cancer cells while minimizing toxicity to healthy cells.

Toxicological Profile and Safety Considerations

Toxicological studies are essential for evaluating the safety profile of any potential drug candidate. Initial toxicity studies on CAS No. 887030-04-8 have shown that it exhibits low acute toxicity in animal models. However, further long-term studies are required to assess its safety profile comprehensively.

Conclusion and Future Directions

In conclusion, 8-{4-(2-chlorophenyl)methylpiperazin-1-yli}-3-methyl...